Cas no 2137143-88-3 ((2S,5R)-5-({[(propan-2-yl)carbamoyl]amino}methyl)oxolane-2-carboxylic acid)

• Product Name: (2S,5R)-5-({[(propan-2-yl)carbamoyl]amino}methyl)oxolane-2-carboxylic acid
• CAS No: 2137143-88-3
• MF: C₁₀H₁₈N₂O₄
• MW: 230.260922908783
• CID: 5965067
• PubChem ID: 165497385
• Update Time: 2025-10-31

(2S,5R)-5-({[(propan-2-yl)carbamoyl]amino}methyl)oxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2137143-88-3
• (2S,5R)-5-({[(propan-2-yl)carbamoyl]amino}methyl)oxolane-2-carboxylic acid
• EN300-1155423

• Inchi： 1S/C10H18N2O4/c1-6(2)12-10(15)11-5-7-3-4-8(16-7)9(13)14/h6-8H,3-5H2,1-2H3,(H,13,14)(H2,11,12,15)/t7-,8+/m1/s1
• InChI Key： CYKJFSPLVOPEMS-SFYZADRCSA-N
• SMILES： O1[C@H](C(=O)O)CC[C@@H]1CNC(NC(C)C)=O

Computed Properties

• Exact Mass: 230.12665706g/mol
• Monoisotopic Mass: 230.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 87.7Ų

Additional information on (2S,5R)-5-({[(propan-2-yl)carbamoyl]amino}methyl)oxolane-2-carboxylic acid

Introduction to (2S,5R)-5-({[(propan-2-yl)carbamoyl]amino}methyl)oxolane-2-carboxylic acid (CAS No. 2137143-88-3)

(2S,5R)-5-({[(propan-2-yl)carbamoyl]amino}methyl)oxolane-2-carboxylic acid (CAS No. 2137143-88-3) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Isovalerylaminomethyl oxolane carboxylic acid, is characterized by its unique stereochemistry and functional groups, which contribute to its potential therapeutic applications.

The molecular structure of (2S,5R)-5-({[(propan-2-yl)carbamoyl]amino}methyl)oxolane-2-carboxylic acid consists of a five-membered oxolane ring with a carboxylic acid group at the 2-position and an amino-methyl group substituted at the 5-position. The amino-methyl group is further functionalized with an isovaleryl carbamate moiety, which imparts specific chemical and biological properties to the molecule.

Recent studies have highlighted the importance of chiral compounds in drug development due to their ability to interact selectively with biological targets. The enantiomeric purity of (2S,5R)-5-({[(propan-2-yl)carbamoyl]amino}methyl)oxolane-2-carboxylic acid is crucial for its pharmacological activity and safety profile. Techniques such as chiral chromatography and asymmetric synthesis have been employed to ensure the desired enantiomeric form is obtained.

In terms of biological activity, (2S,5R)-5-({[(propan-2-yl)carbamoyl]amino}methyl)oxolane-2-carboxylic acid has shown promising results in various preclinical studies. Research has indicated that this compound exhibits potent inhibitory activity against specific enzymes and receptors, making it a potential candidate for the treatment of several diseases. For instance, it has been investigated for its anti-inflammatory properties and its ability to modulate immune responses.

The pharmacokinetic properties of (2S,5R)-5-({[(propan-2-yl)carbamoyl]amino}methyl)oxolane-2-carboxylic acid have also been studied extensively. Its solubility, stability, and metabolic profile are critical factors that influence its bioavailability and therapeutic efficacy. Preclinical data suggest that the compound has favorable pharmacokinetic parameters, including good oral bioavailability and a reasonable half-life, which are essential for drug development.

Toxicity studies on (2S,5R)-5-({[(propan-2-yl)carbamoyl]amino}methyl)oxolane-2-carboxylic acid have demonstrated that it is generally well-tolerated at therapeutic doses. However, as with any new chemical entity (NCE), comprehensive safety assessments are necessary to ensure its long-term use in humans. These assessments include in vitro and in vivo toxicity studies, as well as genotoxicity and carcinogenicity evaluations.

The synthesis of (2S,5R)-5-({[(propan-2-yl)carbamoyl]amino}methyl)oxolane-2-carboxylic acid involves several steps that require precise control over reaction conditions to achieve the desired stereochemistry. Key synthetic routes include the use of chiral auxiliaries or catalysts to ensure enantioselective formation of the oxolane ring and the amino-methyl group. Optimization of these synthetic pathways is ongoing to improve yield and reduce production costs.

In addition to its potential therapeutic applications, (2S,5R)-5-({[(propan-2-yl)carbamoyl]amino}methyl)oxolane-2-carboxylic acid has also been explored as a building block for more complex molecules. Its unique structural features make it a valuable intermediate in the synthesis of peptides and other bioactive compounds. This versatility has led to increased interest from both academic researchers and pharmaceutical companies.

The future development of (2S,5R)-5-({[(propan-2-yl)carbamoyl]amino}methyl)oxolane-2-carboxylic acid will likely involve further preclinical studies to validate its efficacy and safety in various disease models. Clinical trials will be necessary to evaluate its performance in human subjects and to determine optimal dosing regimens. Collaboration between academia and industry will be crucial in advancing this compound through the drug development pipeline.

In conclusion, (2S,5R)-5-({[(propan-2-yl)carbamoyl]amino}methyl)oxolane-2-carboxylic acid (CAS No. 2137143-88-3) represents a promising candidate in the field of medicinal chemistry due to its unique structure and potential therapeutic applications. Ongoing research continues to uncover new insights into its biological activities and synthetic methods, paving the way for its potential use in treating various diseases.